Cas no 218624-37-4 (ethyl 2-[exo-8-oxabicyclo[3.2.1]octan-3-yl]acetate)

• Product Name: ethyl 2-[exo-8-oxabicyclo[3.2.1]octan-3-yl]acetate
• CAS No: 218624-37-4
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5269290
• PubChem ID: 22965764
• Update Time: 2026-03-09

ethyl 2-[exo-8-oxabicyclo[3.2.1]octan-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[exo-8-oxabicyclo[3.2.1]octan-3-yl]acetate
• ethyl 2-[exo-8-oxabicyclo[3.2.1]octan-3-yl]acetate

• Inchi： 1S/C9H14O3/c10-9(11)5-6-3-7-1-2-8(4-6)12-7/h6-8H,1-5H2,(H,10,11)
• InChI Key： RQDYJUMHTIAJPD-UHFFFAOYSA-N
• SMILES： C12OC(CC1)CC(CC(O)=O)C2

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes